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Compound of Interest

Compound Name: (2-Chloroethyl)cyclohexane

Cat. No.: B1282800

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for (2-Chloroethyl)cyclohexane. The following sections detalil
the chemical and physical properties, hazard identification, handling and storage procedures,
and toxicological information, with a focus on data presentation in tabular format, detailed
experimental protocols for irritation studies, and visualization of relevant signaling pathways.

Chemical and Physical Properties

(2-Chloroethyl)cyclohexane is a colorless liquid utilized in various chemical syntheses.[1] Its
key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source
Chemical Formula CsH1sCl [1112][3]
Molecular Weight 146.66 g/mol [11[2][3]
CAS Number 1073-61-6 [11[2]
Boiling Point 82-82.5 °C at 20 Torr

Density 0.9724 g/cm3

Flash Point 66.3 £ 6.2 °C (Predicted)

Vapor Pressure

0.7 £ 0.4 mmHg at 25°C
(Predicted)

Refractive Index

1.451 (Predicted)

Storage Temperature

2-8°C

[1]3]

Hazard Identification and GHS Classification

(2-Chloroethyl)cyclohexane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its combustibility and irritant properties.[2][3]

Hazard Class GHS Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid[2][3]
) L H315: Causes skin irritation[2]

Skin corrosion/irritation 2 3]

Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation[2][3]

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation[2][3]

Signal Word: Warning[2][3]
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Hazard Pictograms:

GHS Pictograms for (2-Chloroethyl)cyclohexane.

Safety, Handling, and Storage

Proper handling and storage of (2-Chloroethyl)cyclohexane are crucial to minimize exposure
and ensure laboratory safety.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

o Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
working in a poorly ventilated area or if vapor concentrations are expected to be high.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and explosion-proof equipment.

Ground and bond containers when transferring material.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

 Recommended storage temperature is between 2-8°C.[1][3]

» Store away from incompatible materials such as strong oxidizing agents.
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Toxicological Information

While specific quantitative toxicity data (LD50, LC50) for (2-Chloroethyl)cyclohexane is not
readily available, data for the related compound, cyclohexane, is provided below for context.
Chloroalkanes, as a class, are noted to be stable, not readily degradable, and can
bioaccumulate.[4] Short-chain chloroalkanes are considered very toxic to aquatic organisms
and potentially carcinogenic to humans.[4]

Toxicity Data for Cyclohexane (for reference):

Route Species Value

Oral LD50 Rat >5000 mg/kg[5][6]
Dermal LD50 Rabbit >2000 mg/kg[5][6]
Inhalation LC50 Rat >32880 mg/m3 (4 h)[5][6]

Experimental Protocols for Irritation Assessment

The GHS classification of (2-Chloroethyl)cyclohexane indicates that it is a skin and eye
irritant. The following are detailed methodologies for assessing these hazards, based on OECD
guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test method evaluates the potential of a chemical to cause skin irritation by measuring its
cytotoxic effect on a reconstructed human epidermis model.

Experimental Workflow:
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Start: Prepare RhE Tissue Cultures

Topically apply (2-Chloroethyl)cyclohexane
(and positive/negative controls) to triplicate tissues

l

Gncubate for 60 minutes at 37°C)

:

E?inse tissues to remove test chemicaD

:

G’ost-incubation for 42 hours]

:

Gerform MTT assay to assess cell viabili@

l

Measure formazan concentration
(proportional to viable cells)

Classify as Irritant or Non-Irritant

Non-Irritant
(Viability > 50%)

Irritant
(Viability < 50%)

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Test (OECD TG 439).
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Methodology:

o Tissue Preparation: Reconstructed human epidermis (RhE) tissues are equilibrated in culture
medium.

o Chemical Application: The test substance, a positive control (e.g., 5% SDS), and a negative
control (e.g., PBS) are applied topically to the surface of the RhE tissues.

e Exposure: The tissues are incubated with the test substance for 60 minutes.
e Rinsing: The test substance is thoroughly rinsed from the tissue surface.
e Post-incubation: The tissues are incubated in fresh medium for 42 hours.

 Viability Assessment: Cell viability is determined using the MTT assay, where viable cells
convert MTT to a colored formazan product.

o Classification: The substance is classified as a skin irritant if the tissue viability is reduced to
< 50% of the negative control.

Acute Eye Irritation/Corrosion Test (OECD TG 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Experimental Workflow:
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Start: Select healthy albino rabbits

Instill 0.1 mL of (2-Chloroethyl)cyclohexane
into the conjunctival sac of one eye

Observe for signs of irritation/corrosion
at 1, 24, 48, and 72 hours

:

[Score ocular lesions (cornea, iris, conjunctivaD

Confirm with additional animals if necessary

@Iassify based on severity and reversibility of Iesion9

:
@

Click to download full resolution via product page

Workflow for Acute Eye Irritation Test (OECD TG 405).

Methodology:

e Animal Selection: Healthy, young adult albino rabbits are used.

o Substance Application: A single dose (typically 0.1 mL for liquids) of the test substance is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.
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o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored according to a standardized system.

o Classification: The substance is classified based on the severity and reversibility of the
observed ocular lesions.

Signaling Pathways in Chemical-Induced Irritation

The irritant effects of chemicals like (2-Chloroethyl)cyclohexane on the skin, eyes, and
respiratory tract are often mediated by the activation of specific signaling pathways in sensory
neurons and epithelial cells. Two key pathways involved are the TRPA1 and NF-kB signaling
pathways.

TRPA1 Signaling Pathway in Sensory Irritation

The Transient Receptor Potential Ankryin 1 (TRPAL) ion channel is a key sensor for a wide
variety of chemical irritants.[7][8] Its activation in nociceptive (pain-sensing) neurons leads to
the sensation of irritation and triggers inflammatory responses.[9][10]
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TRPAL Signaling Pathway in Chemical Irritation.

NF-kB Signaling Pathway in Skin Inflammation

The Nuclear Factor-kappa B (NF-kB) signaling pathway is a central regulator of the
inflammatory response in the skin.[11] Exposure to chemical irritants can activate this pathway
in keratinocytes, leading to the production of pro-inflammatory mediators.
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NF-kB Signaling Pathway in Skin Inflammation.
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First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention immediately.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get medical attention immediately.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus and full protective clothing.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal
protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Methods for Cleaning Up: Absorb with an inert material and place in an appropriate waste
disposal container.

Disposal Considerations
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Dispose of contents/container in accordance with local, regional, national, and international
regulations.

This guide is intended for informational purposes for qualified professionals and does not
supersede any regulatory requirements or institutional safety protocols. Always consult the
most current Safety Data Sheet (SDS) for (2-Chloroethyl)cyclohexane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282800#2-chloroethyl-cyclohexane-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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